Cas no 102-96-5 (b-Nitrostyrene)

b-Nitrostyrene Properties

Names and Identifiers

• (2-Nitrovinyl)benzene
• (E)-(2-nitrovinyl)benzene
• Benzene,(2-nitroethenyl)-
• BETA-NITROSTYRENE
• B-Nitrostyrene
• TRANS-BETA-NITROSTYRENE
• (2-Nitroethenyl)benzene
• (2-Nitroethenyl)-Benzene
• a-NITROSTYRENE
• B-NITROSTYRENE FOR SYNTHESIS
• OMEGA-NITROSTYRENE
• TRANS-β-NITROSTYRENE
• W-NITROSTYRENE
• 1-Phenyl-2-nitroethene
• 2-Nitro-1-phenylethylene
• 2-Phenyl-1-nitroethene
• NSC 9809
• omega-Nitrostyren
• BNS
• NCI-C02211
• Nitrostyrene
• β-Nitrosytrene
• (2-Nitrovinyl)
• beta-Nitrosytrene
• beta-nitro-styren
• 2-nitroethenylbenzene
• 2-phenylnitroethene
• trans-;b-Nitrostyrene
• (2-nitro-vinyl)-benzene
• DSSTox_RID_77922
• DSSTox_CID_28130
• DSSTox_GSID_25789
• KSC154S2T
• PIAOLBVUVDXHHL-UHFFFAOYSA-N
• Benzene,[(1Z)-2-nitroethenyl]-
• Tox21_300677
• VZ20876
• AK122011
• SY020168
• AK111240
• Styrene, .beta.-nitro-
• trans-ss-Nitrostyrene
• NSC-9809
• (E)-(2-nitrovinyl)-benzene
• LS-13407
• SCHEMBL30590
• AKOS005207248
• A800654
• BRN 1210066
• trans-4-(2-Nitroethenyl)benzene
• trans-.beta.-Nitrostyrene
• NSC9809
• [(1E)-2-NITROETHENYL]BENZENE
• 3-05-00-01180 (Beilstein Handbook Reference)
• trans-1-Nitro-2-phenylethylene
• Benzene, (2-nitroethenyl)-, (E)-
• ((E)-2-nitro-vinyl)-benzene
• Styrene, beta-nitro-
• NS8
• .omega.-Nitrostyrene
• UNII-5287E3OUAV
• trans- beta -Nitrostyrene
• trans-b-Nitrostyrene
• NITROSTYRENE, TRANS-BETA-
• BB 0218327
• MFCD00007402
• NCGC00258326-01
• N0941
• BP-10983
• NITROSTYRENE, BETA-
• (E)-(2-Nitroethenyl)benzene
• 1-Nitro-2-phenylethylene
• BCP12490
• DTXSID0025789
• BDBM50504465
• trans-beta-Nitrostyrene, 99%
• NS00023194
• 5287E3OUAV
• (E)-beta-Nitrostyrene
• 2'-Nitrostyrene
• 3-Amino-2-norbornanecarboxylicacid
• Styrene, .beta.-nitro-, (E)-
• AM85798
• BRN 2042432
• EN300-342539
• HSDB 8046
• CCRIS 482
• 102-96-5
• WLN: WN1U1R
• A871246
• .beta.-Nitrostyrene
• (E)-1-NITRO-2-PHENYLETHYLENE
• [(E)-2-Nitroethenyl]benzene
• NCGC00254585-01
• EN300-55518
• .gamma.-Nitrostyrene
• Tox21_200772
• D72576
• 4-05-00-01352 (Beilstein Handbook Reference)
• trans beta-nitrostyrene
• NCGC00091093-01
• NITROSTYRENE, BETA
• CAS-102-96-5
• 1-(2-nitrovinyl)benzene
• CHEMBL230156
• 1-((E)-2-nitrovinyl)benzene
• AKOS017269762
• AI3-16827
• DTXCID901285
• [(E)-2-nitrovinyl]benzene
• 1-[(E)-2-nitro-1-ethenyl]benzene
• Trans Beta Nitrostyrene
• trans-nitrostyrene
• Benzene, (2-nitroethenyl)-
• EINECS 203-066-0
• 5153-67-3
• .BETA.-NITROSTYRENE, (E)-
• AF-961/00496050
• Styrene, beta-nitro-, (E)-
• AMY12555
• NCGC00091093-04
• DS-2755
• Benzene, [(1E)-2-nitroethenyl]-
• CAS-5153-67-3
• Styrene, beta-nitro
• DTXCID3028130
• I(2)-Nitrostyrol
• NCGC00091093-02
• Q15633930
• CS-0031474
• NITROSTYRENE, .BETA.
• (trans)-beta-Nitrostyrene
• DTXSID6033247
• trans-?-Nitrostyrene
• (E)-?-Nitrostyrene
• (E)-2-Nitroethenylbenzene
• .beta.-Nitrosytrene
• NCGC00091093-03
• 2-PHENYL-1-NITROETHENE
• omega-Nitrostyrene
• (2-nitroethenyl)benzene
• (E)-(2-Nitrovinyl)benzene
• trans-beta-Nitrostyrene
• beta-Nitrostyrene
• B-NITROSTYRENE
• +Expand

• MDL： MFCD00007402
• InChIKey： PIAOLBVUVDXHHL-VOTSOKGWSA-N
• Inchi： 1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• SMILES： [O-][N+](/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.047678
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.45720
• PSA: 45.82000
• Refractive Index: 1.5320 (estimate)
• Boiling Point: 120 ºC (1 Torr)
• Melting Point: 203 ºC (acetone )
• Flash Point: 117.5±11.5 ºC,
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Color/Form: Yellow crystals
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases. May be sensitive to prolonged exposure to air.
• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),